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Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Frequently Asked Questions

e Q1: What is the typical yield for the synthesis of Cbz-O-methyl-L-serine, and what are its key

physical properties?

o Al: The referenced synthesis protocol achieves a 92% vyield [1]. Key physical properties to
help identify the product and guide purification are listed in the table below.

e Q2: My reaction yield is lower than expected. What are the common culprits?

o A2: Although not explicitly discussed in the search results, general principles of organic
synthesis suggest investigating the following:

= Reaction Monitoring: The reaction may not have reached completion. Use TLC to
monitor the consumption of the starting material (L-serine methyl ester hydrochloride).

= Reagent Quality & Handling: Benzyl chloroformate (Cbz-Cl) is moisture-sensitive and
can degrade if old or improperly stored. Ensure the base (NaHCO:s) is fresh to effectively
scavenge the generated HCI.

= Extraction Efficiency: The product is an oil, making aqueous extraction challenging.
Ensure you are using an appropriate organic solvent (like ethyl acetate) and perform
multiple extractions. The addition of a saturated NaCl (brine) wash can help remove
water from the organic layer.

= Purification Loss: The compound can be a viscous liquid or a low-melting solid, which
can be difficult to handle and may lead to losses during column chromatography or other
purification steps.
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Experimental Protocol & Data

The following workflow and tables summarize the synthesis and key characteristics of Cbz-O-methyl-L-

serine.
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Table 1: Key Chemical Identifiers and Properties

This table consolidates key data for compound identification and handling from the search results [2] [1].

Property Value | Description

CAS Number 1676-81-9

Molecular Formula C12H15NO5

Molecular Weight 253.25 g/mol

Physical Form Viscous Liquid or Solid (Clear Waxy/Pale Yellow)
Melting Point 41-43 °C (lit.)

Boiling Point 170 °C at 0.01 mmHg

Specific Rotation -13.4° t0 -13.5° (C=1 in Methanol)

Flash Point >113 °C

Storage Keep in a dark place, sealed in dry, at room temperature.

Table 2: Synthesis Reaction Details

This table outlines the core components of the published synthesis method [1].

Component Details
Reaction Type Solution-phase peptide synthesis (Cbz protection)
Starting Material L-Serine methyl ester hydrochloride
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Component

Protecting Reagent

Base

Solvent System

Reaction Time

Reaction Temperature

Work-up

Purification

Reported Yield

Details

Benzyl chloroformate (Cbz-Cl)

Sodium bicarbonate (NaHCO3)

Dioxane / Water

5 hours

25 °C (Room Temperature)

Acidic quench, extraction with ethyl acetate, brine wash

Silica gel column chromatography (Hexane:Ethyl Acetate)

92%

Important Notes for Your Technical Content

Based on the search findings, here are key points to emphasize in your support center:

¢ High-Yield Benchmark: The established protocol achieves a high yield (92%), so any significant
deviation indicates a correctable issue in execution or reagent quality [1].

e Characterization is Key: Consistently cross-reference the physical properties of your product
(especially melting point and specific rotation) with the known standards in Table 1 to confirm its

identity and purity [2] [1].

o Safety and Storage: The compound has a defined flash point and should be stored properly to
maintain stability. Including GHS warning symbols and precautionary statements from the SDS is

recommended [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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